Cas no 64036-43-7 (Benzothiazolethiol,2-methyl- (9CI))
64036-43-7 structure
Product Name:Benzothiazolethiol,2-methyl- (9CI)
Benzothiazolethiol,2-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolethiol,2-methyl- (9CI)
- Benzothiazole,mercapto-2-methyl- (6CI)
- 31621-01-9
- 2-Methyl mercaptobenzothiazole
- SCHEMBL316415
- CS-W023165
- NSC 5352
- MS-1432
- A833277
- AI3-51102
- 2-(Methylthio)benzothiazole
- MLS000541593
- DTXSID70274236
- AM9910
- 2-(Methylthio)benzothiazole, 97%
- 2-methylthio-1,3-benzothiazole
- CHEBI:1217
- 2-(Methylthio)benzothiozole
- NSC5352
- 2-Methylmercaptobenzothiazole
- CHEMBL1303065
- 2-(Methylmercapto)benzothiazole
- BENZOTHIAZOLETHIOL, 2-METHYL-
- SY037966
- 2-methylsulfanyl-benzothiazole
- AKOS002235202
- NSC-5352
- 2-(Methylsulfanyl)-1,3-benzothiazole
- NS00007832
- UNII-2748L341KY
- 2-methylsulfanyl-1,3-benzothiazole
- 615-22-5
- 2-(Methylsulfanyl)-1,3-benzothiazole #
- 2-Mercaptobenzothiazole Methyl Ether
- W-105142
- 2-(methylthio)-1,3-benzothiazole
- EINECS 210-417-1
- Benzothiazole, (methylthio)-
- NSC 41046
- NSC-41046
- MTBT
- InChI=1/C8H7NS2/c1-10-8-9-6-4-2-3-5-7(6)11-8/h2-5H,1H
- HMS2267P24
- USAF EK-4008
- NSC41046
- FT-0608859
- W11130
- 2748L341KY
- 2-MeSBTH
- IDI1_010254
- IFLab1_004499
- SMR000112274
- Methylcaptax
- M0439
- Q15999703
- Epitope ID:138945
- AC-19507
- Benzothiazole, 2-(methylthio)-
- Benzothiazole, mercapto-2-methyl-
- 2-methylmercaptobenzthiazole
- EN300-111974
- 2-METHYLTHIOBENZOTHIAZOLE
- (Methylthio)Benzothiazole
- 2-(Methylthio)benzo[d]thiazole
- MFCD00005784
- 64036-43-7
- NCGC00246570-01
- 2-methylthio-benzothiazole
-
- Inchi： 1S/C8H7NS2/c1-10-8-9-6-4-2-3-5-7(6)11-8/h2-5H,1H3
- InChI Key： UTBVIMLZIRIFFR-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)SC
Computed Properties
- Exact Mass: 181.001991
- Monoisotopic Mass: 181.001991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.4
Experimental Properties
- Melting Point: 44.0 °C
Benzothiazolethiol,2-methyl- (9CI) Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
64036-43-7 (Benzothiazolethiol,2-methyl- (9CI)) Related Products
- 615-22-5(2-(Methylthio)benzothiazole)
- 943-08-8(2-(Difluoromethyl)sulfanyl-1,3-benzothiazole)
- 51769-43-8(2-(Methylthio)-β-naphthothiazole)
- 2757-92-8(2-(Ethylthio)benzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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